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Compound of Interest

2,6-Dimethylbenzene-1-sulfonyl
Compound Name:
chloride

Cat. No.: B028398

Essential Safety and Handling Guide for 2,6-
Dimethylbenzene-1-sulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 2,6-Dimethylbenzene-1-sulfonyl chloride (CAS No. 2905-29-5). Adherence to
these procedures is vital for ensuring laboratory safety and minimizing environmental impact.
This compound is classified as corrosive and can cause severe skin burns and eye damage.[1]
Therefore, meticulous planning and execution of all handling and disposal steps are
paramount.

Immediate Safety and Hazard Profile

Chemical Identity and Hazards:
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Property Value

Chemical Name 2,6-Dimethylbenzene-1-sulfonyl chloride
CAS Number 2905-29-5

Molecular Formula C8H9CIO2S

Molecular Weight 204.67 g/mol [1][2]

GHS Hazard Class Skin Corrosion/Irritation, Category 1B[1]

H314: Causes severe skin burns and eye
Hazard Statements
damage[1]

Signal Word Danger|[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 2,6-Dimethylbenzene-1-sulfonyl
chloride. The following table summarizes the required PPE.
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PPE Category

Specification

Rationale

Eye Protection

Tightly fitting safety goggles
and a full-face shield.

Protects against splashes of

corrosive material.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber, Neoprene).
Breakthrough time and glove
thickness should be
considered. It is recommended
to consult the glove
manufacturer's chemical

resistance data.

Prevents severe skin burns

upon contact.

Body Protection

Chemical-resistant lab coat or

apron.

Protects skin and personal

clothing from contamination.

Respiratory Protection

All handling and disposal steps
must be performed in a

certified chemical fume hood.

Prevents inhalation of

corrosive vapors.

Operational Plan: Safe Handling Protocol

1. Preparation:

2. Handling:

Ensure a certified chemical fume hood is operational.

Keep a spill kit readily available.

Have an emergency eyewash station and safety shower readily accessible.

Prepare all necessary equipment and reagents before handling the chemical.

Always wear the appropriate PPE as detailed in the table above.

Handle 2,6-Dimethylbenzene-1-sulfonyl chloride exclusively within a chemical fume hood.
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» Avoid inhalation of any vapors or dust.

e Prevent contact with skin and eyes.

o Keep the container tightly closed when not in use.
3. In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.

« Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Spill Management

In the event of a small spill, follow these steps:

o Evacuate: Clear all non-essential personnel from the immediate area.
o Ventilate: Ensure the fume hood is operational to manage vapors.

o Contain: Create a dike around the spill using an inert, non-combustible absorbent material
such as sand, earth, or vermiculite. Do not use combustible materials like sawdust.

e Neutralize (for small residual amounts): Slowly and carefully add a basic solution, such as
5% sodium bicarbonate, to the contained spill. Be aware that this reaction may be
exothermic.

o Collect: Carefully scoop the absorbed and neutralized material into a designated hazardous
waste container.
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o Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and
water.

e Report: Inform your laboratory supervisor and institutional Environmental Health and Safety
(EHS) office about the spill.

Disposal Plan
1. Bulk Quantities:

o Bulk quantities of 2,6-Dimethylbenzene-1-sulfonyl chloride must be disposed of as
hazardous waste.

e Do not attempt to neutralize bulk quantities.

o Ensure the original container is tightly sealed, or transfer the material to a compatible,
properly sealed, and clearly labeled hazardous waste container. The label should include the
full chemical name and associated hazards (Corrosive).

2. Neutralization of Small, Residual Quantities (e.g., from cleaning glassware):
e This procedure should be performed in a chemical fume hood.

e Prepare a cold, stirred, dilute basic solution (e.g., 5% sodium bicarbonate or dilute sodium
hydroxide) in a suitable container.

e Slowly and carefully add the residual sulfonyl chloride to the basic solution with constant
stirring. This reaction is exothermic and will release corrosive fumes.

e Monitor the pH to ensure the solution remains basic.

¢ Once the reaction is complete and the solution is neutralized, it can be disposed of in
accordance with local regulations.

Safe Handling and Disposal Workflow
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Caption: Logical workflow for the safe handling and disposal of 2,6-Dimethylbenzene-1-
sulfonyl chloride.

Disclaimer: This information is based on available data for 2,6-Dimethylbenzene-1-sulfonyl
chloride and related compounds. Always consult the specific Safety Data Sheet (SDS)
provided by the manufacturer for the product you are using for the most accurate and
comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,6-Dimethylbenzene-1-sulfonyl chloride | C8BHICIO2S | CID 2758529 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. appchemical.com [appchemical.com]

3. Baseball Stadium | Virtual tour generated by Panotour [cdn.liberty.edu]

To cite this document: BenchChem. [Personal protective equipment for handling 2,6-
Dimethylbenzene-1-sulfonyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028398#personal-protective-equipment-for-handling-
2-6-dimethylbenzene-1-sulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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